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Compound of Interest

Compound Name: 1-Methylimidazolidine-2-thione

Cat. No.: B080569 Get Quote

In-Depth Technical Guide: 1-
Methylimidazolidine-2-thione
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the physicochemical properties of 1-
Methylimidazolidine-2-thione, a compound of interest in various research and development

domains.

Physicochemical Data
The fundamental molecular characteristics of 1-Methylimidazolidine-2-thione are

summarized below. These properties are essential for experimental design, analytical method

development, and computational modeling.

Property Value Source

Molecular Formula C4H8N2S [1][2][3]

Molecular Weight 116.185 g/mol [1][3]

Alternate Molecular Weight 116.19 g/mol [2]

CAS Registry Number 13431-10-2 [1][2][3]
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Experimental Protocols and Signaling Pathways
Detailed experimental protocols and signaling pathway diagrams are beyond the scope of this

technical guide, as they are application-specific and not intrinsic properties of the molecule

itself. Researchers are encouraged to consult peer-reviewed literature for methodologies

relevant to their specific field of inquiry.

Logical Relationships
The relationship between the molecular formula and molecular weight is a foundational concept

in chemistry. The molecular weight is derived from the sum of the atomic weights of the

constituent atoms in the molecular formula.
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Caption: Derivation of Molecular Weight from Molecular Formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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